Cas no 497922-12-0 (L-Phenylalanine,L-asparaginyl-L-prolyl-L-isoleucyl-L-histidyl-L-prolyl-L-lysyl-L-valyl-)

• Product name: L-Phenylalanine,L-asparaginyl-L-prolyl-L-isoleucyl-L-histidyl-L-prolyl-L-lysyl-L-valyl-
• CAS No: 497922-12-0
• MF: C₄₆H₇₀N₁₂O₁₀
• MW: 951.122410297394
• CID: 1532116

L-Phenylalanine,L-asparaginyl-L-prolyl-L-isoleucyl-L-histidyl-L-prolyl-L-lysyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,L-asparaginyl-L-prolyl-L-isoleucyl-L-histidyl-L-prolyl-L-lysyl-L-valyl-
• L-Phenylalanine, L-asparaginyl-L-prolyl-L-isoleucyl-L-histidyl-L-prolyl-L-lysyl-L-valyl- (9CI)

• Inchi： 1S/C46H70N12O10/c1-5-27(4)38(56-41(62)35-17-11-19-57(35)44(65)30(48)23-36(49)59)43(64)53-32(22-29-24-50-25-51-29)45(66)58-20-12-16-34(58)40(61)52-31(15-9-10-18-47)39(60)55-37(26(2)3)42(63)54-33(46(67)68)21-28-13-7-6-8-14-28/h6-8,13-14,24-27,30-35,37-38H,5,9-12,15-23,47-48H2,1-4H3,(H2,49,59)(H,50,51)(H,52,61)(H,53,64)(H,54,63)(H,55,60)(H,56,62)(H,67,68)/t27-,30-,31-,32-,33-,34-,35-,37-,38-/m0/s1
• InChI Key： XMLQZVKLQSXDLS-JBWXXTLMSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCCCN)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC(N)=O)N

Computed Properties

• Exact Mass: 950.5343

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 1371.2±65.0 °C(Predicted)
• PSA: 347.23
• pka: 3.50±0.10(Predicted)